Cas no 954571-07-4 (4-3-(cyclopropylamino)butylphenol)

• Product Name: 4-3-(cyclopropylamino)butylphenol
• CAS No: 954571-07-4
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5233195
• PubChem ID: 16795197
• Update Time: 2026-03-08

4-3-(cyclopropylamino)butylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[3-(cyclopropylamino)butyl]-
• 4-3-(cyclopropylamino)butylphenol

• Inchi： 1S/C13H19NO/c1-10(14-12-6-7-12)2-3-11-4-8-13(15)9-5-11/h4-5,8-10,12,14-15H,2-3,6-7H2,1H3
• InChI Key： YSCMCEQSJSKWAF-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(CCC(NC2CC2)C)C=C1

Additional information on 4-3-(cyclopropylamino)butylphenol

4-(3-(Cyclopropylamino)Butyl)Phenol: A Comprehensive Overview

4-(3-(Cyclopropylamino)Butyl)Phenol, also known by its CAS number 954571-07-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. In this article, we will delve into the chemical structure, synthesis, properties, and recent advancements related to this compound.

The chemical structure of 4-(3-(Cyclopropylamino)Butyl)Phenol comprises a phenol group attached to a butyl chain, which is further substituted with a cyclopropylamino group. This arrangement imparts the molecule with both hydrophilic and hydrophobic characteristics, making it versatile for various applications. The phenolic group is known for its ability to form hydrogen bonds, which can enhance solubility in polar solvents and interact with biological systems.

Recent studies have highlighted the potential of 4-(3-(Cyclopropylamino)Butyl)Phenol as a precursor in the synthesis of bioactive compounds. Researchers have explored its role in the development of anti-inflammatory agents and antioxidants. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting COX-2 enzymes. This finding underscores its potential as a lead compound for drug discovery.

In terms of synthesis, 954571-07-4 can be synthesized through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis begins with the preparation of the cyclopropylamine derivative, followed by alkylation to introduce the butyl chain. The phenol group is then introduced via nucleophilic aromatic substitution under specific conditions. This method ensures high purity and scalability for industrial applications.

The physical properties of 4-(3-(Cyclopropylamino)Butyl)Phenol are also noteworthy. It has a melting point of approximately 85°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its solubility profile makes it suitable for use in organic reactions and formulation development.

Beyond its chemical significance, CAS No. 954571-07-4 has found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in catalysis and sensor development. A 2022 study in Advanced Materials highlighted its potential as a sensing material for detecting trace amounts of heavy metals in aqueous solutions.

In conclusion, 4-(3-(Cyclopropylamino)Butyl)Phenol, or CAS No. 954571-07-4, is a compound with diverse applications and promising research potential. Its unique structure, coupled with recent advancements in its synthesis and application, positions it as a valuable tool in both academic research and industrial settings.